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Compound of Interest

Compound Name: Tetrahydrothiophene

Cat. No.: B086538

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of tetrahydrothiophene (THT), tailored for professionals engaged in computational
modeling, including those in the field of drug development. This document summarizes key
quantitative data, details relevant experimental protocols, and outlines workflows for
computational studies.

Introduction to Tetrahydrothiophene

Tetrahydrothiophene (THT), also known as thiolane, is a saturated five-membered
heterocyclic organic compound containing a sulfur atom.[1] Its molecular formula is CaHsS.[1]
THT is a colorless liquid with a characteristic strong and unpleasant odor, a property that has
led to its primary industrial application as an odorant for natural gas to enable leak detection.[1]
[2] Beyond its role as an odorant, THT serves as a solvent and an intermediate in various
chemical syntheses.[2][3] An understanding of its physicochemical properties is paramount for
its application in computational modeling, where accurate parameters are essential for reliable
simulations of molecular behavior and interactions.

Quantitative Physicochemical Data
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The following tables summarize the key physicochemical properties of tetrahydrothiophene,

crucial for parameterizing computational models.

Table 1: General and Physical Properties of Tetrahydrothiophene

Property Value Source(s)
Molecular Formula CaHsS [1]
Molecular Weight 88.17 g/mol [1]
Appearance Colorless liquid [1114]

Odor Strong, unpleasant, sulfurous [1][5]
Density 0.998 g/cm? at 20°C [1]

Boiling Point 121-122°C [1]

Melting Point -96°C [2]

Flash Point 19°C (closed cup) [1]

Vapor Pressure ~20 mmHg at 25°C

[1]

Table 2: Solubility and Partitioning Properties of Tetrahydrothiophene

Property Description

Source(s)

Water Solubility Slightly soluble to insoluble

[1]1416]

Miscible with most organic
] = solvents (e.g., acetone,
Organic Solvent Solubility
alcohols, benzene, ether,

hexane)

[1]1416]

Octanol/Water Partition )
o 1.8 (estimated)
Coefficient (logP)

[3]

Table 3: Thermodynamic Properties of Tetrahydrothiophene
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Property Value Source(s)

Standard Enthalpy of

] o -83.7 kd/mol [7]
Formation (liquid)
Standard Enthalpy of
) o -3099.9 kJ/mol [7]
Combustion (liquid)
Enthalpy of Vaporization 35.4 kJ/mol at boiling point [7]

Experimental Protocols for Property Determination

Accurate computational modeling relies on high-quality experimental data. The following
sections detail the general methodologies used to determine the key physicochemical
properties of organic liquids like tetrahydrothiophene.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common laboratory method for determining the boiling
point of a small quantity of an organic liquid is the capillary tube method.[1][4][6]

Methodology:

¢ A small amount of the liquid sample (a few milliliters) is placed in a small test tube or fusion
tube.[4]

o A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[6]

o The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level
with the liquid.

e The apparatus is heated slowly and uniformly in a heating bath (e.g., an oil bath or an
aluminum block).[4][6]

o As the temperature rises, air trapped in the capillary tube will slowly bubble out.
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» When the boiling point is reached, a rapid and continuous stream of bubbles will emerge
from the open end of the capillary tube.[6]

e Heating is then discontinued, and the liquid is allowed to cool.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.[7]
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Boiling Point Determination Workflow

Sample Preparation:
Place liquid in test tube with inverted sealed capillary.

:

Apparatus Setup:
Attach test tube to thermometer and place in heating bath.

:

Heating:
Slowly and uniformly heat the bath.

:

Observation 1:
Note the temperature of rapid, continuous bubbling.

:

Cooling:
Discontinue heating and allow the apparatus to cool.

:

Observation 2:
Record the temperature at which liquid enters the capillary.

Result:
Boiling Point Determined

Click to download full resolution via product page

Boiling Point Determination Workflow

Determination of Density
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The density of a liquid is its mass per unit volume. For a volatile liquid like
tetrahydrothiophene, care must be taken to minimize evaporation during measurement.[3]

Methodology:

e Aclean, dry volumetric flask of a known volume (e.g., 10 mL) is accurately weighed.[3]
o The flask is filled with the liquid sample up to the calibration mark.

o The filled flask is then weighed again.

e The mass of the liquid is determined by subtracting the mass of the empty flask from the
mass of the filled flask.

» The density is calculated by dividing the mass of the liquid by the known volume of the flask.

e The temperature at which the measurement is performed should be recorded, as density is
temperature-dependent.
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Density Measurement Workflow

(Weigh a clean, dry volumetric flask of known volume)

(Fill the flask to the calibration mark with the liquid sample)
(Weigh the filled flask)

(Calculate the mass of the liquid by subtraction)

:

Galculate density (mass/volume) and record the temperature)

Result:
Density Determined
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Force Field Parameterization Workflow
Obtain Molecular Geometry
(QM or Experimental)

N

Assign Atom and Bond Types Calculate Partial Atomic Charges
(e.g., GAFF, CGenFF) (QM)
Parameterize Bonded Terms Parameterize Non-bonded Terms
(Bonds, Angles, Dihedrals) (Lennard-Jones)

Force Field Validation:
Compare simulated vs. experimental properties

Refined Force Field
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Quantum Chemical Calculation Workflow

(Define Initial Molecular Structure)
(Select Level of Theory and Basis Seg
(Perform Geometry OptimizatiorD

Galculate Desired Molecular Properties)

:

Gnalyze and Compare with Experimental Date)

Computed Properties

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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